Cas no 7425-45-8 (ethyl 2-chlorobutyrate)

• Product Name: ethyl 2-chlorobutyrate
• CAS No: 7425-45-8
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 862390
• PubChem ID: 123252
• Update Time: 2025-04-19

ethyl 2-chlorobutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-chlorobutyrate
• ethyl 2-chlorobutanoate
• ETHYL-2-CHLORO-N-BUTANOATE
• 2-Chlor-buttersaeure-aethylester
• 2-chloro-butanoic acid,ethyl ester
• 2-chloro-butyric acid ethyl ester
• Butanoic acid,2-chloro-,ethyl ester
• 2-Chloroethyl butanoate
• DTXSID40995764
• 7425-45-8
• AKOS011508505
• alpha-Chlorobutyric acid ethyl ester
• Butanoic acid, 2-chloro-, ethyl ester
• SCHEMBL5613333

• Inchi： 1S/C6H11ClO2/c1-3-5(7)6(8)9-4-2/h5H,3-4H2,1-2H3
• InChI Key： QTEITWPJVHAOTN-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)CC

Computed Properties

• Exact Mass: 150.04500
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2

Experimental Properties

• Density: 1.0560
• Boiling Point: 207.14°C (rough estimate)
• Flash Point: 62°C
• Refractive Index: 1.4180 (estimate)
• PSA: 26.30000
• LogP: 1.56690